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Compound of Interest
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In the landscape of veterinary parasiticides, Sarolaner and Selamectin stand out as key active

ingredients in the control of a wide range of ectoparasites. This guide provides a detailed

comparison of their performance, drawing upon experimental data to inform researchers,

scientists, and drug development professionals. The analysis covers their efficacy, speed of kill,

and spectrum of activity against common ectoparasites such as fleas, ticks, and mites.

Overview of Active Ingredients
Sarolaner is a member of the isoxazoline class of parasiticides.[1][2] Its mechanism of action

involves the inhibition of the neurotransmitter gamma-aminobutyric acid (GABA) receptor and

glutamate receptor, leading to uncontrolled neuromuscular activity and subsequent death of the

parasites.[2]

Selamectin belongs to the macrocyclic lactone class.[1] It acts by disrupting the chloride ion

channels in the nerve and muscle cells of parasites, causing paralysis and death.[3]

While both compounds are effective ectoparasiticides, they are often used in combination to

provide a broader spectrum of protection.[4] A commercially available spot-on formulation

combines Sarolaner and Selamectin for enhanced efficacy.[4][5]

Comparative Efficacy Against Ectoparasites
The following tables summarize the efficacy of Sarolaner and Selamectin, both individually and

in combination, against various ectoparasites based on findings from multiple studies.
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Flea (Ctenocephalides felis) Efficacy
Treatment Organism Efficacy (%) Time Point

Study
Reference

Selamectin/Sarol

aner

Ctenocephalides

felis
100%

5 weeks post-

treatment
Becskei et al.[6]

Selamectin/Sarol

aner

Ctenocephalides

felis
97.7% - 100%

5 weeks post-re-

infestation
Becskei et al.[6]

Selamectin/Sarol

aner

Ctenocephalides

felis
97.2% Day 30 Vatta et al.[7]

Selamectin/Sarol

aner

Ctenocephalides

felis
99.5% Day 60 Vatta et al.[7]

Selamectin/Sarol

aner

Ctenocephalides

felis
99.8% Day 90 Vatta et al.[7]

Imidacloprid/Mox

idectin

Ctenocephalides

felis
79.7% Day 30 Vatta et al.[7]

Imidacloprid/Mox

idectin

Ctenocephalides

felis
91.4% Day 60 Vatta et al.[7]

Imidacloprid/Mox

idectin

Ctenocephalides

felis
95.5% Day 90 Vatta et al.[7]

In a field study, three consecutive monthly treatments of a selamectin-sarolaner combination

reduced flea populations on cats by 96.3% within 7 days and achieved 100% reduction from

week 6 to the end of the 12-week study.[8]

Tick Efficacy
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Treatment Organism Efficacy (%) Time Point
Study
Reference

Selamectin/Sarol

aner
Ixodes ricinus >95.8% 91 days Geurden et al.[4]

Selamectin/Sarol

aner
Ixodes scapularis ≥99.1%

30 days post-

treatment
Vatta et al.[9]

Selamectin/Sarol

aner
Ixodes scapularis >90%

5 weeks post-re-

infestation
Vatta et al.[10]

Selamectin/Sarol

aner

Dermacentor

variabilis
>90%

5 weeks post-re-

infestation
Vatta et al.[10]

Selamectin/Sarol

aner

Amblyomma

maculatum
>90%

4 weeks post-re-

infestation
Vatta et al.[10]

Selamectin

(alone)
Ixodes scapularis

No significant

efficacy
- Vatta et al.[10]

Selamectin

(alone)

Dermacentor

variabilis
<85% - Vatta et al.[10]

Fluralaner Ixodes ricinus
Declined from

Day 56 onwards
91 days Geurden et al.[4]

The combination of selamectin and sarolaner has demonstrated high and consistent efficacy

against various tick species.[4][5][10] Notably, selamectin alone showed little to no efficacy

against Ixodes scapularis and limited efficacy against Dermacentor variabilis.[10]

Mite Efficacy
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Treatment Organism Efficacy (%) Time Point
Study
Reference

Sarolaner
Sarcoptes

scabiei

100% (mite

elimination)
-

Comparative

Study[11]

Selamectin
Sarcoptes

scabiei

100% (mite

elimination)
-

Comparative

Study[11]

Ivermectin
Sarcoptes

scabiei

26.32% (mite

reduction)
-

Comparative

Study[11]

Selamectin/Sarol

aner

Otodectes

cynotis
99.2% Day 30 Becskei et al.[12]

Selamectin/Sarol

aner

Otodectes

cynotis
99.3% Day 30 Becskei et al.[12]

Both Sarolaner and Selamectin, when administered as individual treatments, demonstrated

superior efficacy in eliminating Sarcoptes scabiei mites in dogs compared to ivermectin.[11] A

single application of the selamectin/sarolaner combination was highly effective in treating ear

mite (Otodectes cynotis) infestations in cats.[12]

Speed of Kill
The rapid onset of action is a critical factor in preventing the transmission of vector-borne

diseases.
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Treatment Organism
Onset of
Action

Efficacy (%) Time Point
Study
Reference

Selamectin/S

arolaner

Ctenocephali

des felis

Starts killing

within 12h

post-

treatment

98.1%
24h post-

treatment

Becskei et al.

[6]

Selamectin/S

arolaner

Ctenocephali

des felis

Starts killing

within 6h

post-re-

infestation

100%

24h post-re-

infestation

(for 5 weeks)

Becskei et al.

[6]

Selamectin/S

arolaner

Ixodes

scapularis

Significantly

reduced tick

counts within

12h

100%
24h post-

treatment

Vatta et al.

[13]

The combination of selamectin and sarolaner demonstrates a rapid speed of kill against both

fleas and ticks.[6][13]

Experimental Protocols
Flea Efficacy and Speed of Kill Study (Adapted from
Becskei et al.[6])

Animals: Purpose-bred adult cats, housed individually.

Treatment Groups:

Placebo control.

Selamectin (6.0 mg/kg) and Sarolaner (1.0 mg/kg) topical solution.

Infestation: Cats were infested with approximately 100 unfed, adult Ctenocephalides felis

prior to treatment and at weekly intervals for 5 weeks.

Efficacy Assessment:
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For efficacy, flea counts were conducted 24 hours after treatment and subsequent weekly

re-infestations using combing.

For speed of kill, flea counts were performed at 6, 12, 24, and 48 hours after the initial

treatment and at 3, 6, 12, and 24 hours after subsequent weekly re-infestations.

Calculation of Efficacy: Efficacy was calculated using the formula: Efficacy (%) = 100 × (Mc -

Mt) / Mc, where Mc is the geometric mean number of live parasites on placebo-treated

animals and Mt is the geometric mean number of live parasites on treated animals.

Tick Efficacy Study (Adapted from Geurden et al.[5][14])
Animals: Twenty-four healthy domestic short-hair cats.

Treatment Groups:

Untreated control.

Selamectin (6.0 mg/kg) and Sarolaner (1.0 mg/kg) spot-on on Days 0, 30, and 60.

Fluralaner (40.0 mg/kg) spot-on on Day 0.

Infestation: Cats were infested with 50 (± 4) viable, adult, unfed Ixodes ricinus ticks on Days

26, 54, 82, and 89.

Efficacy Assessment: Ticks were removed and counted 48 hours (± 2 hours) after each

infestation.

Calculation of Efficacy: The percentage of efficacy was calculated based on the reduction in

the geometric mean of live ticks in the treated groups compared to the control group.

Mechanism of Action Signaling Pathways
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Caption: Mechanism of action for Sarolaner and Selamectin.

Experimental Workflow for Ectoparasiticide Efficacy
Study

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b610696?utm_src=pdf-body-img
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Treatment Phase

Treatment Phase

Post-Treatment Phase

Animal Acclimatization
and Health Screening

Randomization into
Treatment Groups

Pre-Treatment
Parasite Infestation

Administration of
Test Articles (Day 0)

Periodic Re-infestation
(e.g., Weekly)

Parasite Counts at
Defined Intervals

Data Analysis and
Efficacy Calculation

Click to download full resolution via product page

Caption: Generalized workflow for a typical ectoparasiticide efficacy study.
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Both Sarolaner and Selamectin are potent parasiticides. While Selamectin has a broader

spectrum of activity that includes internal parasites, Sarolaner, and the isoxazoline class in

general, exhibit robust and rapid efficacy against a wide range of external parasites, particularly

ticks and fleas. The combination of Sarolaner and Selamectin in a single product provides a

comprehensive and convenient solution for the control of both internal and external parasites in

companion animals, leveraging the distinct mechanisms of action of each compound to deliver

enhanced protection. The data from various studies consistently demonstrates the high efficacy

and rapid onset of action of this combination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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